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Compound of Interest

Compound Name: 2,3-Difluorophenylacetonitrile

Cat. No.: B137455

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the melting and boiling
points of 2,3-Difluorophenylacetonitrile (CAS No. 145689-34-5), a key intermediate in
organic synthesis, particularly within the pharmaceutical and fine chemical industries. This
document outlines the core physicochemical properties, details the experimental
methodologies for their determination, and presents a logical framework for understanding the
compound's physical states.

Core Physicochemical Data

The melting and boiling points are critical parameters for the handling, purification, and reaction
setup of 2,3-Difluorophenylacetonitrile. These properties are summarized in the table below.

Property Value Conditions

Melting Point 24 °C Not specified
Boiling Point 216.9+25.0°C 760 mmHg[1]
221 °C Not specified

Experimental Protocols
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While specific experimental reports for the determination of these values for 2,3-
Difluorophenylacetonitrile are not publicly detailed, the following standard methodologies are
employed for such organic compounds.

Melting Point Determination

The melting point of an organic solid is typically determined by packing a small amount of the
substance into a capillary tube and heating it slowly in a calibrated apparatus. The temperature
range from the appearance of the first liquid droplet to the complete liquefaction of the solid is
recorded as the melting point range. For a pure compound like 2,3-
Difluorophenylacetonitrile, a sharp melting point range is expected.

General Protocol:

o Asmall, finely powdered sample of 2,3-Difluorophenylacetonitrile is packed into a thin-
walled capillary tube, sealed at one end.

e The capillary tube is placed in a melting point apparatus, which allows for controlled heating
and clear observation of the sample.

e The sample is heated at a steady, slow rate (e.g., 1-2 °C per minute) as the temperature
approaches the expected melting point.

e The temperature at which the first drop of liquid appears is recorded.

e The temperature at which the entire solid sample has turned into a clear liquid is also
recorded. This range is reported as the melting point.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For organic compounds, this is often determined using distillation or a micro-method
with a Thiele tube.

General Protocol (Micro method):

e Asmall quantity (a few milliliters) of 2,3-Difluorophenylacetonitrile is placed in a small test
tube or fusion tube.
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o Ashort, sealed capillary tube is inverted and placed inside the test tube, with the open end
submerged in the liquid.

e The test tube is attached to a thermometer and heated gently in a heating bath (e.g., an oil
bath or a Thiele tube).

e As the liquid heats, air trapped in the capillary tube expands and escapes as bubbles.

e Heating continues until a continuous and rapid stream of bubbles emerges from the capillary
tube.

e The heat source is then removed, and the liquid is allowed to cool slowly.

o The temperature at which the bubbling stops and the liquid just begins to enter the capillary
tube is recorded as the boiling point.

Physical State Transitions of 2,3-
Difluorophenylacetonitrile

The relationship between temperature and the physical state of 2,3-
Difluorophenylacetonitrile is fundamental to its practical application in a laboratory or
industrial setting. The following diagram illustrates these transitions based on its known melting
and boiling points.
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Physical State Transitions of 2,3-Difluorophenylacetonitrile
Solid State

(Below 24 °C)

Melting (24 °C)Freezing

Liquid State
(24 °C to ~217 °C)

Boiling (~217 °C)Condensation

Gaseous State

(Above ~217 °C)

Click to download full resolution via product page

Caption: State transitions of 2,3-Difluorophenylacetonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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